1-benzyl-1H-1,2,3-triazol-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-1H-1,2,3-triazol-4-amine is a polytriazolylamine ligand . It stabilizes Cu (I) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition .
Synthesis Analysis
The synthesis of this compound involves complex processes. For instance, it has been synthesized and characterized by X-ray crystallography, SQUID magnetometry, and NMR spectroscopy . A library of substituted (1- (benzyl)-1H-1,2,3-triazol-4-yl) (piperazin-1-yl)methanone derivatives were also designed and synthesized .Molecular Structure Analysis
The molecular formula of this compound is C30H30N10 . Its molecular weight is 530.63 g/mol . The InChI key is WKGZJBVXZWCZQC-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound plays a significant role in chemical reactions. It stabilizes Cu (I) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 132-143 °C . It is a solid substance that should be stored at a temperature not exceeding -20°C .Scientific Research Applications
1-benzyl-1H-1,2,3-triazol-4-amine has various scientific research applications. It is used as a building block in the synthesis of many biologically active compounds. This compound has been studied for its potential anticancer, antimicrobial, and antifungal properties. It has also been used in the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders.
Mechanism of Action
Target of Action
The primary target of 1-benzyl-1H-1,2,3-triazol-4-amine is Copper (I) ions . The compound acts as a ligand, binding to the copper ions and stabilizing them .
Mode of Action
This compound interacts with its target, Copper (I) ions, by stabilizing them towards disproportionation and oxidation . This stabilization enhances the catalytic effect of Copper (I) in the azide-acetylene cycloaddition .
Biochemical Pathways
The compound plays a crucial role in the azide-acetylene cycloaddition . This reaction is part of the click chemistry, a type of chemical reaction used in bioconjugation, material sciences, and polymer and DNA synthesis.
Pharmacokinetics
It is known that the compound is soluble in dmso and dmf , which suggests that it may have good bioavailability
Result of Action
The result of the action of this compound is the enhanced catalytic effect of Copper (I) in the azide-acetylene cycloaddition . This leads to more efficient click reactions, which are widely used in various fields of chemistry.
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of oxidizing agents . The compound should be stored at -20°C and protected from heat . It is incompatible with heat and oxidizing agents .
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-benzyl-1H-1,2,3-triazol-4-amine in lab experiments is its ease of synthesis. This compound can be synthesized using a variety of methods, and it is readily available. However, one limitation of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cell types at high concentrations.
Future Directions
There are many future directions for the use of 1-benzyl-1H-1,2,3-triazol-4-amine in scientific research. One potential direction is the development of new drugs for the treatment of cancer and other diseases. This compound has also been studied for its potential use in the development of new antimicrobial agents. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. This compound can be synthesized using different methods and has various scientific research applications. It has been found to have potential anticancer, antimicrobial, and antifungal properties. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.
Synthesis Methods
1-benzyl-1H-1,2,3-triazol-4-amine can be synthesized using different methods. One of the most commonly used methods is the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. In this method, an alkyne and an azide react with copper (I) catalyst to form this compound.
Safety and Hazards
properties
IUPAC Name |
1-benzyltriazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c10-9-7-13(12-11-9)6-8-4-2-1-3-5-8/h1-5,7H,6,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBLVYNSMAXMNKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(N=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1313233-08-7 |
Source
|
Record name | 1-benzyl-1H-1,2,3-triazol-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.